Cas no 794548-76-8 (2,7-Dibromo-9,9-diheptyl-9H-fluorene)

2,7-Dibromo-9,9-diheptyl-9H-fluorene structure

794548-76-8 structure

Product Name:2,7-Dibromo-9,9-diheptyl-9H-fluorene

CAS No:794548-76-8

MF:C₂₇H₃₆Br₂

MW:520.382746696472

CID:2654934

Update Time:2024-02-20

2,7-Dibromo-9,9-diheptyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

- 2,7-dibromo-9,9-diheptylfluorene
- 2,7-DIBROMO-9,9-DIHEPTYL-9H-FLUORENE
- 2,7-Dibromo-9,9-diheptyl-9H-fluorene (ACI)
- 2,7-Dibromo-9,9-diheptyl-9H-fluorene
- Inchi： 1S/C27H36Br2/c1-3-5-7-9-11-17-27(18-12-10-8-6-4-2)25-19-21(28)13-15-23(25)24-16-14-22(29)20-26(24)27/h13-16,19-20H,3-12,17-18H2,1-2H3
- InChI Key： IPLWUIGGLCKANK-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C3C(C2(CCCCCCC)CCCCCCC)=CC(Br)=CC=3)=CC=1

Computed Properties

Exact Mass: 520.11633 g/mol
Monoisotopic Mass: 518.11838 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 29
Rotatable Bond Count: 12
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 520.4
XLogP3: 12.3
Topological Polar Surface Area: 0

2,7-Dibromo-9,9-diheptyl-9H-fluorene Production Method

Production Method 1

16433-88-8

629-04-9

794548-76-8

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; 18 h, 0 °C

Reference

Synthesis and electroluminescence properties of new dual-core derivatives

Lee, Hayoon; Lee, Sunmi; Jung, Hyocheol; Kang, Seokwoo; Park, Jongwook, Journal of Nanoscience and Nanotechnology, 2018, 18(3), 2166-2170

Production Method 2

16433-88-8

629-04-9

794548-76-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; rt; rt → 10 °C; 15 min, 10 °C
1.2 45 min, 10 °C; 10 °C → 20 °C; overnight, 20 °C

Reference

Optimizing OLED efficacy of 2,7-diconjugated 9,9-dialkylfluorenes by variation of periphery substitution and conjugation length

Rathnayake, Hemali P.; Cirpan, Ali; Delen, Zeynep; Lahti, Paul M.; Karasz, Frank E., Advanced Functional Materials, 2007, 17(1), 115-122